Cas no 1806741-05-8 (3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1806741-05-8
• MF: C₈H₄F₃N₃O₄
• MW: 263.130271911621
• CID: 4833043
• Update Time: 2025-06-29

3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F3N3O4/c9-8(10,11)18-5-3-6(14(16)17)13-4(1-2-12)7(5)15/h3,15H,1H2
• InChI Key： RIBDNWLTJIVIJJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(CC#N)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 1.5
• Topological Polar Surface Area: 112

Additional information on 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile

3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806741-05-8): An Overview of Its Structure, Synthesis, and Potential Applications

3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806741-05-8) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring, a hydroxy group, a nitro group, and a trifluoromethoxy substituent. These functional groups contribute to the compound's unique chemical properties and biological activities.

The molecular formula of 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile is C₁₀H₆F₃N₃O₄, and its molecular weight is approximately 275.17 g/mol. The presence of the trifluoromethoxy group imparts significant electronic effects to the molecule, making it highly reactive and suitable for various chemical transformations. The hydroxy and nitro groups further enhance the compound's reactivity and solubility in polar solvents.

In terms of synthesis, 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile can be prepared through a multi-step process involving the sequential introduction of the functional groups onto the pyridine ring. One common approach involves the nitration of a substituted pyridine followed by the introduction of the trifluoromethoxy group via nucleophilic substitution. The final step typically involves the addition of the acetonitrile moiety through a suitable synthetic route.

The biological activity of 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile has been the subject of several recent studies. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile effectively inhibits the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival.

In addition to its potential therapeutic applications, 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile has also been explored for its use in materials science. The compound's unique electronic properties make it an attractive candidate for the development of new materials with enhanced optical and electronic characteristics. Recent research has focused on incorporating this compound into polymer matrices to create advanced functional materials with applications in optoelectronics and sensing technologies.

The environmental impact of 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile is another area of interest. Studies have shown that while the compound is stable under normal conditions, it can degrade under certain environmental conditions, such as exposure to UV light or high temperatures. Understanding these degradation pathways is crucial for assessing the compound's environmental fate and potential risks.

In conclusion, 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1806741-05-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental studies. Its unique molecular structure and chemical properties make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.